2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14N4O3S/c1-19-14-8-3-2-7-13(14)18-16(19)24-10-15(21)17-11-5-4-6-12(9-11)20(22)23/h2-9H,10H2,1H3,(H,17,21)
• InChI Key: CHILHFIBGZGEEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-(3-nitrophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MNBA, and it is a thioamide derivative that has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Antibacterial Applications

2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-(3-nitrophenyl)acetamide and related compounds have shown promising antibacterial activity, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA). A study highlighted the significant potent antibacterial activity of a derivative against MRSA, indicating a potential application in developing treatments for bacterial infections resistant to standard antibiotics (Chaudhari et al., 2020).

Antiviral Properties

Derivatives of this compound incorporating a triazole moiety have been synthesized and tested for their antiviral activities, particularly against hepatitis C virus (HCV) and hepatitis B virus (HBV). Some compounds showed significant activity against HCV, highlighting their potential use in antiviral therapy (Youssif et al., 2016).

Antiproliferative Activity

The synthesis of new thiazole–benzimidazole derivatives has been reported, showing selective antiproliferative activity against cancer cells. This suggests their potential as a novel class of anticancer agents, indicating the utility of this compound derivatives in cancer research and therapy development (Özkay et al., 2016).

Antihelminthic Activity

Research on benzimidazole derivatives, including substituted 2-[2-(3-nitrophenyl)-1H-benzimidazole-1-yl] acetamide analogues, demonstrated antihelminthic activity against Indian earthworms (Pheretima posthuma) in comparison to albendazole. This finding suggests their potential application in developing new treatments for helminthic infections (Tajane et al., 2021).

Antioxidant Properties for Base Oil

Some benzimidazole derivatives, including 2-[(1-H-benzimidazol-2-yl)thio]-N-butyl acetamide, have been evaluated as antioxidants for base stock oil. Their structural properties and efficiency in inhibiting oil oxidation suggest their application in enhancing the oxidative stability of lubricants and related materials (Basta et al., 2017).